Cas no 73048-49-4 ((1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol
• CAS No: 73048-49-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD18825497
• CID: 551574
• PubChem ID: 45080690
• Update Time: 2025-04-19

(1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-nitro-a-(trifluoromethyl)-, (S)- (9CI)
• Benzenemethanol, 4-nitro-alpha-(trifluoromethyl)-, (S)- (9CI)
• Benzenemethanol, 4-nitro-α-(trifluoromethyl)-, (S)- (9CI)
• (1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol
• EN300-1936840
• (1S)-2,2,2-Trifluoro-1-(4-nitrophenyl)ethanol
• 73048-49-4

• MDL： MFCD18825497
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(13)5-1-3-6(4-2-5)12(14)15/h1-4,7,13H/t7-/m0/s1
• InChI Key： UQFMTXANBPARMP-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 221.03000
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2

Experimental Properties

• PSA: 66.05000
• LogP: 2.71370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes